Cas no 1135220-33-5 (N-(2,5-dimethylphenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide)

• Product Name: N-(2,5-dimethylphenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide
• CAS No: 1135220-33-5
• MF: C₁₈H₁₉N₃O₂S
• MW: 341.427362680435
• CID: 5790480
• Update Time: 2025-10-22

N-(2,5-dimethylphenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2,5-dimethylphenyl)-2-[1-(furan-2-ylmethyl)imidazol-2-yl]sulfanylacetamide
• N-(2,5-dimethylphenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide

• Inchi： 1S/C18H19N3O2S/c1-13-5-6-14(2)16(10-13)20-17(22)12-24-18-19-7-8-21(18)11-15-4-3-9-23-15/h3-10H,11-12H2,1-2H3,(H,20,22)
• InChI Key： AURKQAPBWCKUTP-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=CC=C1C)(=O)CSC1N(CC2=CC=CO2)C=CN=1

Additional information on N-(2,5-dimethylphenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide

Research Brief on N-(2,5-dimethylphenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide (CAS: 1135220-33-5)

N-(2,5-dimethylphenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide (CAS: 1135220-33-5) is a novel chemical compound that has recently garnered attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of the imidazole and furan rings, along with the thioether linkage, suggests possible interactions with biological targets, making it a subject of interest for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary data indicate that it may exhibit inhibitory effects on specific enzymes or receptors involved in disease pathways. For instance, research has explored its potential as an anti-inflammatory or anticancer agent, given its structural similarity to known bioactive molecules. The compound's ability to modulate key cellular processes makes it a candidate for further investigation in preclinical and clinical settings.

The synthesis of N-(2,5-dimethylphenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide involves a multi-step process, with careful optimization to ensure high yield and purity. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and assess its stability under various conditions. These studies are critical for understanding the compound's physicochemical properties, which are essential for its potential application in drug formulation.

In vitro and in vivo studies have provided initial insights into the compound's bioavailability, metabolism, and toxicity profile. While results are promising, further research is needed to fully characterize its pharmacokinetics and pharmacodynamics. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound and explore its therapeutic potential in greater detail.

In conclusion, N-(2,5-dimethylphenyl)-2-({1-[(furan-2-yl)methyl]-1H-imidazol-2-yl}sulfanyl)acetamide represents an exciting area of research in chemical biology and medicinal chemistry. Its unique structure and preliminary biological activity warrant continued investigation to unlock its full therapeutic potential. Future studies should focus on optimizing its properties, identifying specific biological targets, and evaluating its efficacy in disease models.